N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-11-13-7-4-8-16(13)9-10-17(11)14(18)15-12-5-2-3-6-12/h4,7-8,11-12H,2-3,5-6,9-10H2,1H3,(H,15,18)
• InChI Key: FPFOYBOHNPMTLN-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC=CN2CCN1C(=O)NC3CCCC3
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide, also known as CPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPP is a synthetic molecule that has been shown to have a range of biochemical and physiological effects, making it of interest to researchers in various fields.

Mechanism of Action

The mechanism of action of N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide is not fully understood. It is believed to act as a modulator of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. This compound has been shown to increase the activity of the NMDA receptor, leading to enhanced synaptic plasticity and improved memory function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of the NMDA receptor, leading to enhanced synaptic plasticity and improved memory function. This compound has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, this compound has been shown to have cardiovascular effects, including the ability to reduce blood pressure and improve blood flow.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities. It has also been extensively studied, and its effects are well-characterized. However, there are also limitations to using this compound in lab experiments. It is a relatively complex molecule, and its synthesis requires multiple steps, which can be time-consuming and costly. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various systems in the body. Finally, there is a need for more studies on the potential therapeutic applications of this compound in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Conclusion
This compound, or this compound, is a synthetic molecule that has been extensively studied for its potential applications in scientific research. It has a range of biochemical and physiological effects and has been shown to have potential therapeutic applications in various diseases. Although there are limitations to using this compound in lab experiments, its well-characterized effects and established synthesis method make it a valuable tool for researchers. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide is synthesized through a multistep process that involves the reaction of various chemical compounds. The synthesis method for this compound has been well-established and is widely used in research labs. The first step in the synthesis of this compound involves the reaction of 2-cyanopyrazine with cyclopentylamine to form 1-cyclopentyl-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide. This compound is then reacted with methyl iodide to form this compound, which is this compound.

Scientific Research Applications

N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, making it of interest to researchers in various fields. This compound has been used in studies on the central nervous system, cardiovascular system, and immune system. It has also been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.